N-(4-fluorophenyl)-2-((4-(2-oxo-2-((pyridin-2-ylmethyl)amino)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H17FN4O2S2/c20-13-4-6-14(7-5-13)23-18(26)12-28-19-24-16(11-27-19)9-17(25)22-10-15-3-1-2-8-21-15/h1-8,11H,9-10,12H2,(H,22,25)(H,23,26)
• InChI Key: ZSKJXHHZJOISCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H17FN4O2S2
• Molecular Weight: 416.5 g/mol

Description

N-(4-fluorophenyl)-2-((4-(2-oxo-2-((pyridin-2-ylmethyl)amino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H17FN4O2S2 and its molecular weight is 416.49. The purity is usually 95%.
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Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mammalian Target of Rapamycin (mTOR) Dual Inhibitors

Compounds similar to the one have been studied for their potential as dual inhibitors of PI3Kα and mTOR. These inhibitors are significant due to their therapeutic potential in treating various diseases, including cancer. For instance, a study explored the structure-activity relationships of these inhibitors, focusing on improving metabolic stability by examining different heterocyclic analogues (Stec et al., 2011).

Anti-Lung Cancer Activity

Fluoro-substituted benzo[b]pyran derivatives, which bear structural similarities to the compound , have been synthesized and tested for their anti-lung cancer activity. These compounds demonstrated promising anticancer activity at low concentrations compared to traditional drugs, offering new avenues for lung cancer treatment (Hammam et al., 2005).

Src Kinase Inhibitory and Anticancer Activities

Derivatives of N-benzyl substituted acetamide, including those with a structure similar to the compound of interest, have been synthesized and evaluated for their inhibitory activities against Src kinase. These compounds have shown potential in inhibiting cell proliferation in various human cancer cell lines, highlighting their significance in cancer research (Fallah-Tafti et al., 2011).

Mycobacterium Tuberculosis GyrB Inhibitors

Compounds structurally related to the one have been designed and synthesized as inhibitors of Mycobacterium tuberculosis GyrB, a crucial target in antituberculosis drug development. These studies provide valuable insights into new therapeutic options for tuberculosis (Jeankumar et al., 2013).

Anti-inflammatory Activity

Related compounds have been synthesized and assessed for their anti-inflammatory activities. Such studies are critical in developing new anti-inflammatory drugs and understanding the underlying mechanisms of inflammation (Sunder & Maleraju, 2013).